Cas no 530-66-5 (quinolinium hydrogen sulphate)

• Product Name: quinolinium hydrogen sulphate
• CAS No: 530-66-5
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 82443
• Update Time: 2025-07-20

quinolinium hydrogen sulphate Chemical and Physical Properties

Names and Identifiers

• quinolinium hydrogen sulphate
• quinoline sulfate
• bis-quinolinium sulphate
• Chinolin,Hydrojodid
• Chinolin,Sulfat
• Chinoliniumiodid
• Chinoliniumsulfat
• hydriodide of quinoline
• Quinoline hydrogen iodide
• quinoline hydroiodide
• Quinoline,hydriodide
• quinolinium iodide
• quinolinium sulfate

• MDL： MFCD00054376
• Inchi： 1S/C9H7N.H2O4S/c1-2-6-9-8(4-1)5-3-7-10-9;1-5(2,3)4/h1-7H;(H2,1,2,3,4)
• InChI Key： WSZKUEZEYFNPID-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.C12=CC=CN=C1C=CC=C2

Computed Properties

• Exact Mass: 227.02500
• Monoisotopic Mass: 227.025228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9

Experimental Properties

• Melting Point: 325 to 327 °F (NTP, 1992)
• Boiling Point: 234.1°Cat760mmHg
• Flash Point: 101.1°C
• PSA: 95.87000
• LogP: 2.66280

quinolinium hydrogen sulphate Security Information

• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on quinolinium hydrogen sulphate

Comprehensive Overview of Quinolinium Hydrogen Sulphate (CAS No. 530-66-5): Properties, Applications, and Industry Insights

Quinolinium hydrogen sulphate (CAS No. 530-66-5) is a specialized organic compound with a molecular formula of C₉H₉NO₄S. This quinoline-derived salt has garnered significant attention in pharmaceutical and chemical research due to its unique ionic properties and versatile reactivity. The compound is characterized by a crystalline structure, typically appearing as a white to off-white powder, and exhibits moderate solubility in polar solvents like water and ethanol. Its stability under standard conditions makes it a practical intermediate for synthetic applications.

In recent years, the demand for high-purity quinolinium salts has surged, driven by advancements in heterocyclic chemistry and catalysis research. A 2023 market analysis highlighted a 12% annual growth in applications of sulphate-based quaternary ammonium compounds, with 530-66-5 playing a notable role. Researchers particularly value its bifunctional nature – the quinolinium cation provides aromatic electron density while the hydrogen sulphate anion offers acidic functionality, enabling dual reactivity pathways in complex syntheses.

The compound's mechanism of action as a phase-transfer catalyst has become a focal point in green chemistry initiatives. Studies demonstrate its efficacy in facilitating reactions between immiscible phases while minimizing energy consumption – a critical factor for industries addressing carbon footprint reduction. This aligns with the growing trend of sustainable synthetic protocols, a topic generating over 50,000 monthly searches across scientific databases according to SEO analytics tools.

Analytical characterization of quinolinium hydrogen sulphate typically involves advanced techniques such as HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and FT-IR spectroscopy. Recent publications emphasize the importance of spectral fingerprinting for quality control, as minor impurities can significantly impact performance in sensitive applications like electrolyte formulations or pharmaceutical crystallization processes.

From a commercial perspective, suppliers are increasingly addressing queries about batch-to-batch consistency and regulatory compliance for CAS 530-66-5. The compound's REACH registration status and handling guidelines rank among the top searched phrases in procurement platforms. Proper storage recommendations include protection from moisture and extreme temperatures to maintain the chemical integrity of this hygroscopic material.

Emerging applications in material science have expanded the compound's utility beyond traditional domains. Research teams are investigating its incorporation into ionic liquid matrices for energy storage systems, capitalizing on its thermal stability up to 180°C. These developments respond to the global push for advanced battery technologies, a sector projected to reach $120 billion by 2025 according to industry reports.

Quality specifications for quinolinium hydrogen sulphate typically require ≥98% purity, with stringent limits on residual solvents and heavy metals. Analytical certificates often detail parameters like melting point range (210-215°C with decomposition) and pH values of aqueous solutions (typically 2.5-3.5 at 5% concentration). These metrics are crucial for researchers comparing technical grade vs. reagent grade materials – another frequent search query among purchasers.

The synthesis of 530-66-5 generally involves the controlled reaction of quinoline with sulphuric acid under precisely monitored conditions. Process optimization studies focus on yield enhancement and waste minimization, reflecting the chemical industry's shift toward atom-efficient methodologies. Patent literature reveals ongoing innovation in purification techniques, particularly for applications requiring ultra-high purity standards.

In pharmaceutical contexts, the compound serves as a building block for bioactive quinoline derivatives, though its direct therapeutic applications remain limited. Its structure-activity relationships continue to be explored in medicinal chemistry programs targeting antimicrobial agents and enzyme inhibitors. These research directions align with persistent interest in nitrogen-containing heterocycles, evidenced by a 300% increase in related PubMed publications over the past decade.

From a safety perspective, standard laboratory precautions apply when handling quinolinium hydrogen sulphate. While not classified as hazardous under current systems, proper personal protective equipment (PPE) including gloves and eye protection is recommended. Material Safety Data Sheets (MSDS) emphasize adequate ventilation during large-scale operations – a consideration particularly relevant for facilities pursuing GMP certification.

The global market for specialty quinoline compounds shows regional variations in demand patterns. Asia-Pacific currently leads in production capacity, while North American and European markets demonstrate stronger growth in research-grade applications. This geographic distribution reflects broader trends in fine chemical outsourcing and academic-industrial collaborations, topics generating substantial engagement in professional forums.

Future prospects for CAS 530-66-5 appear promising, with several patent applications pending for novel uses in corrosion inhibition and photovoltaic materialsmultifunctional additives, the unique properties of quinolinium hydrogen sulphate position it as a compound of continuing relevance in both established and emerging technological fields.